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Compound of Interest

Compound Name: 2-Bromo-8-methoxyquinoline

Cat. No.: B1283758

An In-depth Technical Guide on the Hazards and Safety Precautions for 2-Bromo-8-
methoxyquinoline

For Research Use Only. Not for use in diagnostic procedures.

This document provides a comprehensive overview of the known hazards and recommended

safety precautions for the handling and use of 2-Bromo-8-methoxyquinoline. This technical

guide is intended for researchers, scientists, and professionals in drug development and other
relevant scientific fields.

Chemical Identification and Physical Properties

2-Bromo-8-methoxyquinoline is a halogenated derivative of quinoline. The quinoline scaffold
is a key feature in many biologically active compounds.[1] While specific data for this
compound is limited, the following table summarizes its known physical and chemical
properties.
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Property Value Source
Molecular Formula C10HsBrNO [2]
Molecular Weight 238.08 g/mol [2][3]
CAS Number 199871-96-0 N/A
Physical Form Solid [2]
Appearance Yellow to white solid [2]
Melting Point Not available [2]
Boiling Point Not available [2]
Solubility Not available [2]

Hazard Identification and Classification

Based on data for structurally similar compounds, 2-Bromo-8-methoxyquinoline should be
handled as a hazardous substance. The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides the following hazard identification for similar brominated
quinolines.[4]

Hazard

GHS Pictogram Signal Word Hazard Statement

Classification

Skin Irritation H315: Causes skin

Warning o

(Category 2) irritation

Eye Irritation _ H319: Causes serious
Warning o

(Category 2A) eye irritation

Specific target organ

toxicity — single ] H335: May cause
Warning

exposure (Category respiratory irritation

3), Respiratory system

It is important to note that some quinoline derivatives are classified as toxic if swallowed and
may have the potential for long-term adverse effects on aquatic life.[5][6]
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First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure. Always have a safety data

sheet (SDS) available for medical personnel.[4][5]

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[4][8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][7] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[4][8] Call a physician or

poison control center immediately.[5]

Handling and Storage

Handling:

Wash hands thoroughly after handling.[4][8]

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][8]

Avoid contact with skin, eyes, and clothing.[8]
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e Do not eat, drink, or smoke when using this product.[9]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10]
o Keep away from incompatible materials such as strong oxidizing agents.[11]

o Store locked up.[4][8]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 2-Bromo-8-
methoxyquinoline.

Protection Type Recommended Equipment

Weatr tightly fitting safety goggles or a face

Eye/Face Protection )
shield (EN 166 or NIOSH approved).[10]

Wear impervious, chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[10]

If exposure limits are exceeded or irritation is
] ) experienced, use a full-face respirator with an
Respiratory Protection _ _
appropriate cartridge (NIOSH or EN 149

approved).[10]

Accidental Release and Firefighting Measures

Accidental Release:
o Ensure adequate ventilation and wear appropriate personal protective equipment.[4]
e Prevent the material from entering drains or waterways.[4][10]

o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating
dust.[5][12]
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 For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a chemical
waste container.[4]

Firefighting:

o Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.
[4][10]

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

o During a fire, irritating and highly toxic gases may be generated by thermal decomposition,
including carbon oxides, nitrogen oxides, and hydrogen bromide.[4]

Toxicological Information

While specific toxicological data for 2-Bromo-8-methoxyquinoline is not readily available,
studies on related brominated quinoline derivatives have shown potential for biological activity,
including anticancer effects.[13][14] The quinoline structure itself is associated with various
toxicological endpoints, and some derivatives are considered potentially carcinogenic or
mutagenic.[6][15] The introduction of a bromine atom can influence the compound's reactivity
and biological interactions.[16]

Experimental Protocols and Workflows
Standard Handling Protocol for 2-Bromo-8-
methoxyquinoline

This protocol outlines the essential steps for safely handling 2-Bromo-8-methoxyquinoline in
a laboratory setting.

e Preparation:
o Review the Safety Data Sheet (SDS) before starting any work.
o Ensure a chemical fume hood is operational and available.

o Verify that an eyewash station and safety shower are accessible.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://aksci.com/sds/5388EB_SDS.pdf
https://aksci.com/sds/5388EB_SDS.pdf
https://www.echemi.com/sds/5-bromo-8-methoxy-2-methyl-quinoline-pd180727137498.html
https://aksci.com/sds/5388EB_SDS.pdf
https://aksci.com/sds/5388EB_SDS.pdf
https://www.benchchem.com/product/b1283758?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://www.researchgate.net/publication/316840182_A_SAR_Study_Evaluation_of_bromo_derivatives_of_8-substituted_quinolines_as_novel_anticancer_agents
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/quinolinesumm.pdf
https://www.researchgate.net/figure/Quinoline-derivatives-with-bromine-in-their-structure_fig3_388716828
https://www.benchchem.com/product/b1283758?utm_src=pdf-body
https://www.benchchem.com/product/b1283758?utm_src=pdf-body
https://www.benchchem.com/product/b1283758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Don the required Personal Protective Equipment (PPE): lab coat, safety goggles, and
chemical-resistant gloves.

e Handling:

[¢]

Conduct all manipulations of the compound within the chemical fume hood.

Avoid inhalation of dust or fumes.

[e]

o

Prevent contact with skin and eyes.

[¢]

Use appropriate tools (spatulas, etc.) to handle the solid material.
e Post-Handling:
o Clean the work area thoroughly after use.

o Properly dispose of any contaminated materials in designated hazardous waste
containers.

o Remove PPE and wash hands thoroughly with soap and water.

Emergency Response Workflow

This workflow provides a logical sequence of actions in the event of an accidental exposure.
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Caption: A workflow for emergency response to accidental exposure.
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Signaling Pathways and Logical Relationships

While specific signaling pathways for 2-Bromo-8-methoxyquinoline are not well-documented,
the general principle of hazard communication follows a standardized logical flow as mandated

by GHS.

~

é Hazard ldentification

2-Bromo-8-methoxyquinoline

Hazard Classification
(e.g., Skin Irritant)

Hazfrd Communw
el

[Safety Data Sheet (SDSD Product Lab

/ Label E ents \
Pictogram S|gnal Word Hazard Statements Precautionary Statements
(e.g., Exclamation Mark (‘Warning') (H315, H319, H335) y

-

Click to download full resolution via product page

Caption: Logical flow of GHS hazard communication for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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